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Introduction Enhancer of zeste homolog 2 (EZH2) is the catalytic subunit of the Polycomb
Repressive Complex 2 (PRC2), which represses gene expression by methylating histone H3
on lysine 27 (H3K27me3).[1][2] In many B-cell lymphomas, such as Diffuse Large B-cell
Lymphoma (DLBCL) and Follicular Lymphoma (FL), EZH2 is either overexpressed or carries
gain-of-function mutations, leading to increased H3K27 trimethylation and oncogenesis.[1][2][3]
PF-06726304 is a potent and selective small-molecule inhibitor of EZH2.[4][5] It has been
shown to inhibit both wild-type and mutant forms of EZH2, leading to the reactivation of
silenced tumor suppressor genes and subsequent inhibition of tumor growth.[4][5] This
application note provides a detailed protocol for assessing the anti-proliferative activity of PF-
06726304 in lymphoma cell lines using a luminescence-based cell viability assay.

Mechanism of Action PF-06726304 competitively inhibits the S-adenosyl-methionine (SAM)
binding pocket of EZH2, preventing the transfer of methyl groups to H3K27.[1] This reduction in
H3K27me3 levels leads to the derepression of PRC2 target genes, many of which are involved
in cell cycle control and differentiation.[3] In EZH2-dependent lymphoma cells, this activity
results in cell cycle arrest, apoptosis, and a reduction in cell proliferation.[2][3]
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1. Culture Lymphoma Cells
(e.g., Karpas-422, SU-DHL-4)

:

2. Seed Cells
(10,000 cells/well in 96-well plate)

:

3. Incubate Overnight
(37°C, 5% CO2)

;

4. Prepare PF-06726304 Dilutions
(e.g., 10-point, 3-fold serial dilution)

:

G. Treat Cells with Compoun(D

;

[6. Incubate for 72-144 hours]

:

7. Perform Viability Assay
(e.g., CellTiter-Glo®)

8. Read Luminescence
(Plate Reader)

9. Analyze Data
(Calculate % Viability, Plot Curve, Determine 1C50)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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